2-(2-((4-Phenylpiperazin-1-yl)sulfonyl)ethyl)isoindoline-1,3-dione

• IUPAC Name: 2-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]isoindole-1,3-dione
• InChI: InChI=1S/C20H21N3O4S/c24-19-17-8-4-5-9-18(17)20(25)23(19)14-15-28(26,27)22-12-10-21(11-13-22)16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key: MEFHHFOAZAWOPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

“2-(2-((4-Phenylpiperazin-1-yl)sulfonyl)ethyl)isoindoline-1,3-dione” is a chemical compound used in scientific research. It has a unique structure that allows for diverse applications, from drug discovery to material science. This compound is related to a series of phthalimide derivatives that have been synthesized and evaluated for their potential inhibitory activity towards acetylcholinesterase enzyme.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of phthalimide-based compounds were synthesized and their anti-acetylcholinesterase effect was assessed using Ellman’s test. The compound with a 4-Fluorophenyl moiety was the most potent derivative in this series.

Scientific Research Applications

Pharmaceutical Synthesis

• Anticancer Agents : Researchers have investigated derivatives of this compound for their potential as anticancer agents. .

Herbicides and Pesticides

• Isoindoline derivatives have shown herbicidal and pesticidal activity. .

Mechanism of Action

Target of Action

The primary target of the compound 2-(2-((4-Phenylpiperazin-1-yl)sulfonyl)ethyl)isoindoline-1,3-dione is the human dopamine receptor D2 . This receptor plays a crucial role in the brain’s reward system and is involved in the regulation of mood, motivation, and attention .

Mode of Action

The compound 2-(2-((4-Phenylpiperazin-1-yl)sulfonyl)ethyl)isoindoline-1,3-dione interacts with the dopamine receptor D2, binding to the main amino acid residues at its allosteric binding site . This interaction can modulate the receptor’s activity, potentially influencing the signaling pathways it is involved in .

Biochemical Pathways

The compound 2-(2-((4-Phenylpiperazin-1-yl)sulfonyl)ethyl)isoindoline-1,3-dione, as a ligand of the dopamine receptor D2, may affect the dopaminergic signaling pathway . This pathway plays a key role in the brain’s reward system and is implicated in several neurological and psychiatric disorders .

Pharmacokinetics

The compound was tested in silico to predict its affinities and some pharmacokinetic parameters

Result of Action

One of the isoindoline derivatives tested in vivo in a parkinsonism mouse model was able to revert parkinsonism induced by 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine . This suggests that the compound may have potential therapeutic effects in neurological disorders.

Future Directions

The synthesized phthalimide-based analogs could function as potential acetylcholinesterase inhibitors. Further studies are necessary for the development of potent analogs. These compounds could be potential leads for the discovery of novel anti-Alzheimer agents in the future.